Cas no 2172474-44-9 (2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172474-44-9
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5771012
• PubChem ID: 165600903
• Update Time: 2025-08-02

2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598532
• 2172474-44-9
• 2-[1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C9H14N4O2/c1-7(5-14)13-9(6-15-2)8(3-4-10)11-12-13/h7,14H,3,5-6H2,1-2H3
• InChI Key： ATCWKNCXXNDMOD-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC#N)N=NN1C(C)CO

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(1-Hydroxypropan-2-Yl)-5-(Methoxymethyl)-1H-1,2,3-Triazol-4-Ylacetonitrile (CAS No: 2172474-44-9)

The compound 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No: 2172474-44-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in drug discovery and materials science due to their unique electronic properties and structural versatility.

The structure of this compound is characterized by a central triazole ring, which is a five-membered ring containing three nitrogen atoms. The substituents attached to the triazole ring include a hydroxyl group on the propanol moiety and a methoxymethyl group, both of which contribute to the compound's reactivity and bioavailability. The presence of the acetonitrile group further enhances its chemical stability and functional diversity.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly in the development of novel therapeutics targeting various diseases. For instance, research has shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Its ability to interact with biological targets such as enzymes and receptors has been extensively investigated, paving the way for its application in treating conditions like neurodegenerative diseases and cancer.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry reactions and traditional organic synthesis techniques. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole core with high efficiency and selectivity. This approach not only simplifies the synthesis process but also allows for the incorporation of diverse functional groups, further expanding its applicability.

The compound's unique structure also makes it an ideal candidate for materials science applications. For example, it has been explored as a building block for constructing advanced materials such as polymers and supramolecular assemblies. Its ability to form hydrogen bonds and participate in π–π interactions enables the creation of robust and functional materials with tailored properties.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendliness. Research indicates that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial applications. Its environmental profile aligns with the growing demand for sustainable chemical solutions in modern society.

In conclusion, 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No: 2172474-44-9) is a multifaceted compound with immense potential across various scientific domains. Its versatile structure, coupled with its favorable biological and environmental profiles, positions it as a valuable asset in both academic research and industrial applications.